Cas no 295323-74-9 (methyl 3-(3-hydroxybutyl)-4-methoxybenzoate)

• Product Name: methyl 3-(3-hydroxybutyl)-4-methoxybenzoate
• CAS No: 295323-74-9
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6061481
• PubChem ID: 165706344
• Update Time: 2025-07-02

methyl 3-(3-hydroxybutyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-hydroxybutyl)-4-methoxybenzoate
• 295323-74-9
• EN300-1764214

• Inchi： 1S/C13H18O4/c1-9(14)4-5-10-8-11(13(15)17-3)6-7-12(10)16-2/h6-9,14H,4-5H2,1-3H3
• InChI Key： IYOANSGFFJDWBF-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=C(C(=O)OC)C=CC=1OC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-(3-hydroxybutyl)-4-methoxybenzoate

Recent Advances in the Study of Methyl 3-(3-hydroxybutyl)-4-methoxybenzoate (CAS: 295323-74-9)

The compound methyl 3-(3-hydroxybutyl)-4-methoxybenzoate (CAS: 295323-74-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential therapeutic applications and biochemical properties. The growing interest in this compound is driven by its promising pharmacological profile, including anti-inflammatory and antioxidant activities, as evidenced by recent in vitro and in vivo studies.

Recent research has focused on elucidating the molecular mechanisms underlying the biological effects of methyl 3-(3-hydroxybutyl)-4-methoxybenzoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a lead compound for the development of novel anti-inflammatory drugs. Additionally, the compound's ability to scavenge reactive oxygen species (ROS) has been highlighted in a separate study, indicating its utility in mitigating oxidative stress-related pathologies.

In terms of synthesis and optimization, recent advancements have been made in the scalable production of methyl 3-(3-hydroxybutyl)-4-methoxybenzoate. A 2024 publication in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly significant for industrial applications, as it addresses previous challenges related to cost and scalability. Furthermore, computational modeling studies have provided insights into the structure-activity relationships (SAR) of this compound, enabling the design of more potent analogs with enhanced bioavailability.

The pharmacokinetic properties of methyl 3-(3-hydroxybutyl)-4-methoxybenzoate have also been a focal point of recent investigations. Preclinical studies have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability, as rapid glucuronidation has been observed in hepatic microsomal assays. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

Looking ahead, the potential applications of methyl 3-(3-hydroxybutyl)-4-methoxybenzoate extend beyond its current scope. Emerging studies are exploring its role in neurodegenerative diseases, given its ability to cross the blood-brain barrier and modulate neuroinflammatory pathways. Additionally, its combination with existing therapeutics is being investigated for synergistic effects in chronic inflammatory conditions. These developments position methyl 3-(3-hydroxybutyl)-4-methoxybenzoate as a versatile scaffold for future drug discovery efforts.